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N-Docosahexaenoic Sphingomyelin N-Docosahexaenoic Sphingomyelin
Brand Name: Vulcanchem
CAS No.: 218608-41-4
VCID: VC0137254
InChI: InChI=1S/C45H79N2O6P/c1-6-8-10-12-14-16-18-20-21-22-23-24-25-27-29-31-33-35-37-39-45(49)46-43(42-53-54(50,51)52-41-40-47(3,4)5)44(48)38-36-34-32-30-28-26-19-17-15-13-11-9-7-2/h8,10,14,16,20-21,23-24,27,29,33,35-36,38,43-44,48H,6-7,9,11-13,15,17-19,22,25-26,28,30-32,34,37,39-42H2,1-5H3,(H-,46,49,50,51)/b10-8-,16-14-,21-20-,24-23-,29-27-,35-33-,38-36+/t43?,44-/m0/s1
SMILES: CCCCCCCCCCCCCC=CC(C(COP(=O)([O-])OCC[N+](C)(C)C)NC(=O)CCC=CCC=CCC=CCC=CCC=CCC=CCC)O
Molecular Formula: C₄₅H₇₉N₂O₆P
Molecular Weight: 775.09

N-Docosahexaenoic Sphingomyelin

CAS No.: 218608-41-4

Reference Standards

VCID: VC0137254

Molecular Formula: C₄₅H₇₉N₂O₆P

Molecular Weight: 775.09

N-Docosahexaenoic Sphingomyelin - 218608-41-4

CAS No. 218608-41-4
Product Name N-Docosahexaenoic Sphingomyelin
Molecular Formula C₄₅H₇₉N₂O₆P
Molecular Weight 775.09
IUPAC Name [(E,3S)-2-[[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]amino]-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
Standard InChI InChI=1S/C45H79N2O6P/c1-6-8-10-12-14-16-18-20-21-22-23-24-25-27-29-31-33-35-37-39-45(49)46-43(42-53-54(50,51)52-41-40-47(3,4)5)44(48)38-36-34-32-30-28-26-19-17-15-13-11-9-7-2/h8,10,14,16,20-21,23-24,27,29,33,35-36,38,43-44,48H,6-7,9,11-13,15,17-19,22,25-26,28,30-32,34,37,39-42H2,1-5H3,(H-,46,49,50,51)/b10-8-,16-14-,21-20-,24-23-,29-27-,35-33-,38-36+/t43?,44-/m0/s1
SMILES CCCCCCCCCCCCCC=CC(C(COP(=O)([O-])OCC[N+](C)(C)C)NC(=O)CCC=CCC=CCC=CCC=CCC=CCC=CCC)O
Synonyms N-(all-Z-Docosahexaenoyl)sphingosylphosphorylcholine; (7S,12Z,15Z,18Z,21Z,24Z,27Z)-4-Hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecenyl]-N,N,N-trimethyl-9-oxo-3,5-Dioxa-8-aza-4-phosphatriaconta-12,15,18,21,24,27-hexaen-1-aminium 4-Oxide;
PubChem Compound 131700547
Last Modified Nov 11 2021
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